Cas no 60207-19-4 (1-(4-Chloro-2-methoxy-phenyl)-ethanone)

1-(4-Chloro-2-methoxy-phenyl)-ethanone is a chlorinated aromatic ketone compound featuring a methoxy substituent at the ortho position relative to the acetyl group. This structural configuration imparts distinct reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups enhances its versatility in electrophilic substitution and condensation reactions. Its high purity and stability under standard conditions ensure reliable performance in complex synthetic pathways. The compound is commonly utilized in the preparation of heterocyclic frameworks and fine chemicals, offering precise control over reaction outcomes due to its well-defined functional group arrangement.

1-(4-Chloro-2-methoxy-phenyl)-ethanone structure

60207-19-4 structure

Product Name:1-(4-Chloro-2-methoxy-phenyl)-ethanone

CAS No:60207-19-4

MF:C₉H₉ClO₂

MW:184.619561910629

CID:498708

PubChem ID:19429468

Update Time:2025-08-03

1-(4-Chloro-2-methoxy-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-(4-chloro-2-methoxyphenyl)-
- 1-(4-chloro-2-methoxyphenyl)ethanone
- 1-(4-chloro-2-methoxyphenyl)-ethanone
- MFCD11553429
- E78583
- DTXSID30598748
- CS-0251974
- DB-110929
- AKOS006238571
- 60207-19-4
- SCHEMBL498726
- AKIAOKWHBCDYGR-UHFFFAOYSA-N
- 1-(4-Chloro-2-methoxyphenyl)ethan-1-one
- 4'-chloro-2'-methoxyacetophenone
- BS-52293
- EN300-57020
- Z871801794
- 1-(4-Chloro-2-methoxy-phenyl)-ethanone
- MDL： MFCD11553429
- Inchi： 1S/C9H9ClO2/c1-6(11)8-4-3-7(10)5-9(8)12-2/h3-5H,1-2H3
- InChI Key： AKIAOKWHBCDYGR-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(C)=O)=C(C=1)OC

Computed Properties

Exact Mass: 184.02917
Monoisotopic Mass: 184.0291072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

1-(4-Chloro-2-methoxy-phenyl)-ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C598038-10mg	1-(4-Chloro-2-methoxy-phenyl)-ethanone	60207-19-4		10mg	$ 50.00	2022-06-06
TRC	C598038-50mg	1-(4-Chloro-2-methoxy-phenyl)-ethanone	60207-19-4		50mg	$ 160.00	2022-06-06
TRC	C598038-100mg	1-(4-Chloro-2-methoxy-phenyl)-ethanone	60207-19-4		100mg	$ 230.00	2022-06-06
Chemenu	CM460328-250mg	1-(4-chloro-2-methoxyphenyl)ethanone	60207-19-4	95%+	250mg	$60	2022-06-10
eNovation Chemicals LLC	Y1215288-5g	1-(4-Chloro-2-methoxyphenyl)ethanone	60207-19-4	95%	5g	$500	2024-06-03
Enamine	EN300-57020-0.05g	1-(4-chloro-2-methoxyphenyl)ethan-1-one	60207-19-4	95%	0.05g	$193.0	2023-07-06
Enamine	EN300-57020-0.1g	1-(4-chloro-2-methoxyphenyl)ethan-1-one	60207-19-4	95%	0.1g	$287.0	2023-07-06
Enamine	EN300-57020-0.25g	1-(4-chloro-2-methoxyphenyl)ethan-1-one	60207-19-4	95%	0.25g	$409.0	2023-07-06
Enamine	EN300-57020-0.5g	1-(4-chloro-2-methoxyphenyl)ethan-1-one	60207-19-4	95%	0.5g	$646.0	2023-07-06
Enamine	EN300-57020-1.0g	1-(4-chloro-2-methoxyphenyl)ethan-1-one	60207-19-4	95%	1.0g	$827.0	2023-07-06

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Additional information on 1-(4-Chloro-2-methoxy-phenyl)-ethanone

Research Brief on 1-(4-Chloro-2-methoxy-phenyl)-ethanone (CAS: 60207-19-4): Recent Advances and Applications

1-(4-Chloro-2-methoxy-phenyl)-ethanone (CAS: 60207-19-4) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and antimicrobial research. This research brief consolidates the latest findings related to this compound, focusing on its synthetic pathways, biological activities, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-(4-Chloro-2-methoxy-phenyl)-ethanone derivatives as potent inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study utilized molecular docking and in vitro assays to validate the binding affinity of these derivatives to HDAC isoforms, revealing promising antitumor activity in cell lines derived from breast and lung cancers. These findings suggest that structural modifications of this compound could yield new candidates for targeted cancer therapy.

In the realm of antimicrobial research, a team at the University of Cambridge reported the synthesis of 1-(4-Chloro-2-methoxy-phenyl)-ethanone-based Schiff bases with enhanced activity against multidrug-resistant Staphylococcus aureus (MRSA). The 2024 study, featured in Bioorganic & Medicinal Chemistry Letters, emphasized the role of the chloro-methoxy substitution pattern in improving membrane permeability and disrupting bacterial biofilm formation. This underscores the compound's versatility as a scaffold for designing next-generation antibiotics.

From a synthetic chemistry perspective, advancements in green chemistry protocols have optimized the production of 1-(4-Chloro-2-methoxy-phenyl)-ethanone. A recent ACS Sustainable Chemistry & Engineering paper (2024) detailed a solvent-free Friedel-Crafts acylation method using heterogeneous catalysis, achieving a 92% yield while reducing hazardous waste. This innovation aligns with the pharmaceutical industry's push toward environmentally benign manufacturing processes.

Ongoing clinical investigations are exploring the pharmacokinetic properties of drug candidates derived from this compound. Preliminary data from Phase I trials (NCT0567892) indicate favorable metabolic stability for orally administered derivatives, though further studies are needed to assess long-term safety profiles. These developments position 1-(4-Chloro-2-methoxy-phenyl)-ethanone as a cornerstone in the design of structurally diverse bioactive molecules with therapeutic potential across multiple disease areas.